2-(3-chlorophenyl)-N-(6-methylpyridin-3-yl)acetamide

• IUPAC Name: 2-(3-chlorophenyl)-N-(6-methylpyridin-3-yl)acetamide
• InChI: InChI=1S/C14H13ClN2O/c1-10-5-6-13(9-16-10)17-14(18)8-11-3-2-4-12(15)7-11/h2-7,9H,8H2,1H3,(H,17,18)
• InChI Key: VUGSAYYOVNIWTI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=C1)NC(=O)CC2=CC(=CC=C2)Cl
• Molecular Formula: C14H13ClN2O
• Molecular Weight: 260.72 g/mol

Description

2-(3-chlorophenyl)-N-(6-methylpyridin-3-yl)acetamide is an organic compound that belongs to the class of acetamides It is characterized by the presence of a chlorophenyl group and a methylpyridinyl group attached to an acetamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-chlorophenyl)-N-(6-methylpyridin-3-yl)acetamide typically involves the reaction of 3-chlorobenzoyl chloride with 6-methyl-3-pyridylamine in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at a controlled temperature to ensure the formation of the desired product. The reaction can be represented as follows:

$$\text{3-chlorobenzoyl chloride} + \text{6-methyl-3-pyridylamine} \rightarrow \text{this compound}$$3-chlorobenzoyl chloride+6-methyl-3-pyridylamine→this compound

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of continuous flow reactors to optimize the reaction conditions and improve yield. The use of catalysts and automated systems can further enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

2-(3-chlorophenyl)-N-(6-methylpyridin-3-yl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the compound into amines or other reduced forms.

Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions to introduce different substituents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like amines, thiols, or alkoxides can be used under basic conditions.

Major Products Formed

Oxidation: Formation of N-oxides.

Reduction: Formation of amines.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

2-(3-chlorophenyl)-N-(6-methylpyridin-3-yl)acetamide has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(3-chlorophenyl)-N-(6-methylpyridin-3-yl)acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to the desired biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-(3-chlorophenyl)-N-(6-methylpyridin-2-yl)acetamide
• 2-(4-chlorophenyl)-N-(6-methylpyridin-3-yl)acetamide
• 2-(3-chlorophenyl)-N-(5-methylpyridin-3-yl)acetamide

Uniqueness

2-(3-chlorophenyl)-N-(6-methylpyridin-3-yl)acetamide is unique due to its specific structural features, which confer distinct chemical and biological properties